Cas no 64837-49-6 (Ethyl 5-chloro-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Ethyl 5-chloro-1,3,4-thiadiazole-2-carboxylate
• CAS No: 64837-49-6
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• MDL: MFCD11112114
• CID: 58237
• PubChem ID: 12348753
• Update Time: 2025-04-18

Ethyl 5-chloro-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1,3,4-thiadiazole-2-carboxylate
• 1,3,4-Thiadiazole-2-carboxylic acid,5-chloro-,ethyl ester
• 5-chloro-[1,3,4]thiadiazole-2-carboxylic acid ethyl ester
• ethyl 2-chloro-1,3,4-thiadiazole-5-carboxylate
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-chloro-, ethyl ester
• PubChem18326
• Ethyl5-chloro-1,3,4-thiadiazole-2-carboxylate
• YQWCUJDSRXQJRN-UHFFFAOYSA-N
• EBD17372
• BCP26567
• CE0078
• RP25204
• AB63687
• VZ32159
• SY029589
• ST2413030
• AB0026044
• Ethyl 5-Chloro-1 pound not3 pound not4-thiadiazole-2-carboxylate
• AC-28796
• A15730
• AKOS006307451
• MFCD11112114
• AM20100585
• SCHEMBL281865
• FT-0645525
• EN300-105279
• CS-W003778
• 64837-49-6
• 5-CHLORO-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• DTXSID60493116
• GS-4043
• J-521120

• MDL： MFCD11112114
• Inchi： 1S/C5H5ClN2O2S/c1-2-10-4(9)3-7-8-5(6)11-3/h2H2,1H3
• InChI Key： YQWCUJDSRXQJRN-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 191.97600
• Monoisotopic Mass: 191.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 288.2℃ at 760 mmHg
• Flash Point: 128.1±22.6 °C
• Refractive Index: 1.552
• PSA: 80.32000
• LogP: 1.36820

Ethyl 5-chloro-1,3,4-thiadiazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C(BD129067)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides